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Compound of Interest

Compound Name: Methyl 2-bromo-3-methylbenzoate

Cat. No.: B146986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Methyl 2-bromo-3-methylbenzoate (CAS No. 131001-86-0). The information is intended for

professionals in research and drug development who may handle this compound. This

document outlines the known hazards, provides recommendations for safe handling and

storage, and details emergency procedures.

Hazard Identification and Classification
Methyl 2-bromo-3-methylbenzoate is classified as a hazardous chemical. All personnel

should be fully aware of its potential risks before handling. The primary hazards are skin, eye,

and potential respiratory irritation.[1][2]

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following classification:

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[1][2]

Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation)[1][2]

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation)[2]
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Hazard Pictograms and Signal Word
Pictogram:

GHS07: Exclamation Mark[2]

Signal Word:

Warning[1][2]

Hazard and Precautionary Statements
Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[2]

Precautionary Statements:

Prevention: P261, P264, P271, P280[2]

Response: P302+P352, P304+P340, P305+P351+P338, P319, P321, P332+P317,

P337+P317, P362+P364[1][2]

Storage: P403+P233, P405

Disposal: P501

Data Presentation
Quantitative data for Methyl 2-bromo-3-methylbenzoate is summarized below. Note that

specific quantitative toxicological data, such as LD50 and LC50 values, are not readily

available in the public domain for this specific compound.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

CAS Number 131001-86-0 TCI, Fisher Scientific

Molecular Formula C₉H₉BrO₂ TCI, PubChem

Molecular Weight 229.07 g/mol PubChem

Appearance
Colorless to light yellow to light

orange clear liquid
TCI

Boiling Point 267.4 ± 20.0 °C (Predicted) ECHEMI

Density 1.433 ± 0.06 g/cm³ (Predicted) ECHEMI

Flash Point 115.5 °C ECHEMI

Water Solubility Slightly soluble in water ChemicalBook

Purity >98.0% (GC) TCI

Table 2: Toxicological and Hazard Information
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Parameter Information Source(s)

Acute Toxicity No data available. -

Skin Corrosion/Irritation

Causes skin irritation

(Category 2). There may be

irritation and redness at the

site of contact.

TCI, Shanghai Canbi Pharma

Serious Eye Damage/Irritation

Causes serious eye irritation

(Category 2). There may be

irritation and redness. The

eyes may water profusely.

TCI, Shanghai Canbi Pharma

Respiratory Sensitization No data available. -

Skin Sensitization No data available. -

Germ Cell Mutagenicity No data available. -

Carcinogenicity No data available. -

Reproductive Toxicity No data available. -

STOT-Single Exposure

May cause respiratory irritation

(Category 3). There may be

irritation of the throat with a

feeling of tightness in the

chest. Exposure may cause

coughing or wheezing.

Shanghai Canbi Pharma

STOT-Repeated Exposure No data available. -

Aspiration Hazard No data available. -

Experimental Protocols
Synthesis of Methyl 2-bromo-3-methylbenzoate
The following protocol is adapted from established synthetic procedures.

Materials:
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2-bromo-3-methylbenzoic acid (5 g, 23.2 mmol)

Anhydrous methanol (100 mL)

Concentrated sulfuric acid (0.5 mL)

Dichloromethane (50 mL)

Saturated sodium bicarbonate solution (30 mL)

Anhydrous sodium sulfate

Procedure:

A solution of 2-bromo-3-methylbenzoic acid (5 g, 23.2 mmol) and concentrated sulfuric acid

(0.5 mL) in anhydrous methanol (100 mL) is prepared in a suitable reaction vessel.

The mixture is heated to reflux and maintained for 20 hours.

Upon completion of the reaction, the solvent is removed by concentration under reduced

pressure using a rotary evaporator.

The resulting residue is dissolved in dichloromethane (50 mL).

The organic solution is washed with a saturated sodium bicarbonate solution (30 mL) to

neutralize any remaining acid.

The organic phase is then dried over anhydrous sodium sulfate.

The dried solution is filtered and concentrated again under reduced pressure by rotary

evaporator to yield Methyl 2-bromo-3-methylbenzoate.

Safety and Handling Precautions
Engineering Controls

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood, especially when handling larger quantities or when there is a potential for aerosol

generation.
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Ensure that safety showers and eyewash stations are readily accessible and in good working

order.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Skin Protection:

Wear a lab coat to protect against skin exposure.

Chemically resistant gloves (e.g., nitrile) should be worn at all times. Inspect gloves for

any signs of degradation before use.

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.

Safe Handling Workflow
The following diagram illustrates the recommended workflow for the safe handling of Methyl 2-
bromo-3-methylbenzoate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b146986?utm_src=pdf-body
https://www.benchchem.com/product/b146986?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for Methyl 2-bromo-3-methylbenzoate

Preparation

Handling

Cleanup & Disposal

Review Safety
Data Sheet

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Fume Hood is On
and Area is Clear

Weigh or Measure
Required Amount

In Fume Hood

Conduct Experiment

Store in Tightly Closed
Container in a Cool,

Ventilated Area

Decontaminate Glassware
and Work Surfaces

Dispose of Waste in
Designated Chemical

Waste Container

Remove PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl 2-bromo-3-methylbenzoate.
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Emergency Procedures
First Aid Measures

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[1]

In case of skin contact: Immediately wash skin with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. If skin irritation occurs, get medical

advice/attention.[1]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing. If

respiratory irritation or other symptoms occur, seek medical attention.

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.

Spill Response
Minor Spills:

Alert personnel in the immediate area.

Ensure adequate ventilation and wear appropriate PPE.

Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a designated, labeled waste container.

Clean the spill area with a suitable decontaminating agent.

Major Spills:

Evacuate the area immediately.

Alert others and contact your institution's emergency response team.

Do not attempt to clean up a large spill without proper training and equipment.
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Fire-Fighting Measures
Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific hazards arising from the chemical: In case of fire, hazardous decomposition

products such as carbon monoxide, carbon dioxide, and hydrogen bromide may be

produced.[2]

Protective equipment for firefighters: Wear a self-contained breathing apparatus (SCBA) and

full protective gear.

Storage and Disposal
Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Disposal
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Do not dispose of down the drain.

Logical Relationships in Emergency Response
The following diagram illustrates the logical flow of actions in the event of an emergency

involving Methyl 2-bromo-3-methylbenzoate.
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Emergency Response Logic for Methyl 2-bromo-3-methylbenzoate
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Caption: Logical decision-making process for emergency situations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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